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Compound of Interest

Compound Name: 10(2)-Nonadecenoyl chloride

Cat. No.: B8260759

Technical Data for 10(Z)-Nonadecenoyl Chloride

Audience: Researchers, scientists, and drug development professionals.

This document provides the core physicochemical properties of 10(Z)-Nonadecenoyl
chloride, a fatty acyl chloride used in lipid research and synthesis.

Physicochemical Properties

The fundamental molecular characteristics of 10(Z)-Nonadecenoyl chloride are summarized
below. This data is essential for stoichiometric calculations in chemical reactions and for the
interpretation of mass spectrometry results.

Property Value
Molecular Formula C19H3sCIO
Molecular Weight 314.93 g/mol [1]
CAS Number 95548-27-9[1]

Molecular Weight Calculation

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.
The atomic weights used for this calculation are the standard atomic weights provided by
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IUPAC.
Atomic Weight Total Weight (
Element Symbol Count
(g/mol) g/mol )
Carbon C 19 ~12.011[2][3] 228.209
Hydrogen H 35 ~1.008[4][5][6][7]  35.28
. ~35.45[8][9][10]
Chlorine Cl 1 35.45
[11]
~15.999[12][13]
Oxygen O 1 15.999
[14]
Total C19H3sCIO ~314.938

Note: The total calculated molecular weight may vary slightly from the reported value due to

rounding of atomic weights.

Logical Diagram: Molecular Weight Contribution

The following diagram illustrates the relationship between the elemental components of 10(Z)-

Nonadecenoyl chloride and its total molecular weight. Each element's contribution is shown,

summing to the final molecular weight.
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Elemental Composition
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Molecular Formula: C1eH3sCIO  |-————————————————————=

10(Z)-Nonadecenoyl Chloride
Molecular Weight: ~314.94 g/mol

Click to download full resolution via product page

Elemental contribution to the total molecular weight of 10(Z)-Nonadecenoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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